1-(4-fluorophenyl)-1-oxopropan-2-yl 8-methoxy-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: [1-(4-fluorophenyl)-1-oxopropan-2-yl] 8-methoxy-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C20H15FO6/c1-11(17(22)12-6-8-14(21)9-7-12)26-19(23)15-10-13-4-3-5-16(25-2)18(13)27-20(15)24/h3-11H,1-2H3
• InChI Key: UOVBFJNYDZRKTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=C(C=C1)F)OC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C20H15FO6
• Molecular Weight: 370.3 g/mol

Description

1-(4-fluorophenyl)-1-oxopropan-2-yl 8-methoxy-2-oxo-2H-chromene-3-carboxylate, also known as Compound A, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and biochemistry.

Scientific Research Applications

Synthesis and Reactions

Research has explored the synthesis and reactions of compounds structurally related to 1-(4-fluorophenyl)-1-oxopropan-2-yl 8-methoxy-2-oxo-2H-chromene-3-carboxylate. For instance, Pimenova et al. (2003) synthesized a compound via the reaction of pentafluoroacetophenone with dimethyl oxalate, followed by various reactions with aniline, o-phenylenediamine, and o-aminophenol, leading to the formation of related fluorinated compounds and studying their thermal cyclization Pimenova et al., 2003.

Fluorescence Properties

Uchiyama et al. (2006) described the fluorescence properties of a related compound, emphasizing its potential in sensor development due to its unique fluorescence characteristics in protic environments, which could be leveraged for developing new fluorogenic sensors Uchiyama et al., 2006.

Antitumor Potential

Yin et al. (2013) discovered that certain analogues of a similar compound acted as inhibitors of the phosphoinositide 3-kinase (PI3K), showing potent antiproliferative activities against tumor cell lines. This research highlights the compound's relevance in cancer treatment research Yin et al., 2013.

Antibacterial Effects

Behrami and Dobroshi (2019) synthesized new derivatives of 4-hydroxy-chromen-2-one and investigated their antibacterial activities. This work underscores the potential of structurally related compounds in developing new antibacterial agents Behrami & Dobroshi, 2019.

Solid-State Fluorescence

Shi et al. (2017) synthesized benzo[c]coumarin carboxylic acids, demonstrating their excellent fluorescence in the solid state. This research suggests applications in materials science, particularly for compounds exhibiting solid-state fluorescence Shi et al., 2017.